![molecular formula C16H20BrN3O4S B8381795 tert-Butyl {[5-bromo-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]methyl}methylcarbamate](/img/structure/B8381795.png)
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REACTION_CXSMILES
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[H-].[Na+].[C:3]([O:7][C:8](=[O:18])[N:9]([CH2:11][C:12]1[CH:16]=[C:15]([Br:17])[NH:14][CH:13]=1)[CH3:10])([CH3:6])([CH3:5])[CH3:4].C1OCCOCCOCCOCCOC1.Cl.[N:35]1[CH:40]=[CH:39][CH:38]=[C:37]([S:41](Cl)(=[O:43])=[O:42])[CH:36]=1>O1CCCC1.CN(C)C=O.O>[C:3]([O:7][C:8](=[O:18])[N:9]([CH2:11][C:12]1[CH:16]=[C:15]([Br:17])[N:14]([S:41]([C:37]2[CH:36]=[N:35][CH:40]=[CH:39][CH:38]=2)(=[O:43])=[O:42])[CH:13]=1)[CH3:10])([CH3:6])([CH3:4])[CH3:5] |f:0.1,4.5|
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(N(C)CC1=CNC(=C1)Br)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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938 mg
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Type
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reactant
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Smiles
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C1COCCOCCOCCOCCO1
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Name
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Quantity
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456 mg
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Type
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reactant
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Smiles
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Cl.N1=CC(=CC=C1)S(=O)(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed with saturated aqueous sodium hydrogencarbonate solution, water and saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=8:1→3:1)
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Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(N(C)CC1=CN(C(=C1)Br)S(=O)(=O)C=1C=NC=CC1)=O
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 522 mg | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.6% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
